Cas no 197785-38-9 (N-Acetyl-2-(4-chlorophenyl)-dl-β-alanine)

N-Acetyl-2-(4-chlorophenyl)-dl-β-alanine Properties

Names and Identifiers

• 3-Acetamido-3-(4-chlorophenyl)propanoic acid
• 3-(ACETYLAMINO)-3-(4-CHLOROPHENYL)PROPANOIC ACID
• 3-Acetylamino-3-(4-chloro-phenyl)-propionic acid
• Benzenepropanoic acid, b-(acetylamino)-4-chloro-
• Benzenepropanoic acid, .beta.-(acetylamino)-4-chloro-
• N-Acetyl-2-(4-chlorophenyl)-DL-beta-alanine
• SCHEMBL15655244
• EN300-18573
• 3-(4-chlorophenyl)-3-acetamidopropanoic acid
• DTXSID80589641
• 3-Acetylamino-3-(4-chloro-phenyl)-propionicacid
• FT-0706393
• 197785-38-9
• A13890
• Q-102231
• Benzenepropanoic acid, beta-(acetylamino)-4-chloro-
• 3-AMINO-3-(3,5-DICHLORO-PYRIDIN-4-YL)-PROPIONICACID
• Z85902274
• AS-35551
• A4331
• 3-Acetamido-3-(4-chlorophenyl)propanoicacid
• MFCD07784008
• AKOS005142312
• +Expand

• MDL： MFCD07784008
• InChIKey： MHJFYCQGHIHUSB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12ClNO3/c1-7(14)13-10(6-11(15)16)8-2-4-9(12)5-3-8/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)
• SMILES： CC(NC(C1=CC=C(Cl)C=C1)CC(O)=O)=O

Computed Properties

• Exact Mass: 241.05100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 241.051
• Heavy Atom Count: 16
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• LogP: 2.38280
• PSA: 66.40000
• Refractive Index: 1.559
• Boiling Point: 482°Cat760mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 245.3°C
• Density: 1.306

N-Acetyl-2-(4-chlorophenyl)-dl-β-alanine Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

N-Acetyl-2-(4-chlorophenyl)-dl-β-alanine Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%